Cas no 109324-83-6 (octahydro-1H-pyrrolo[1,2-a][1,4]diazepine)

Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine is a saturated bicyclic heterocyclic compound featuring fused pyrrolidine and diazepine rings. Its rigid, polycyclic structure imparts stability, making it a valuable scaffold in medicinal chemistry and pharmaceutical research. The compound's nitrogen-rich framework allows for versatile functionalization, enabling the development of biologically active derivatives. Its conformational flexibility and ability to act as a constrained linker enhance its utility in drug design, particularly for targeting central nervous system (CNS) receptors or enzyme modulators. The scaffold’s synthetic accessibility and potential for stereochemical control further contribute to its appeal in lead optimization and structure-activity relationship (SAR) studies.

octahydro-1H-pyrrolo[1,2-a][1,4]diazepine structure

109324-83-6 structure

Product Name:octahydro-1H-pyrrolo[1,2-a][1,4]diazepine

CAS No:109324-83-6

MF:C₈H₁₆N₂

MW:140.226041793823

MDL:MFCD09832105

CID:135732

PubChem ID:13667320

Update Time:2025-05-27

octahydro-1H-pyrrolo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[1,2-a][1,4]diazepine,octahydro-
- 2,3,4,5,7,8,9,9a-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
- octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
- (9aS)-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine(SALTDATA: FREE)
- 1,5-diazabicyclo[5.3.0]decane
- 1H-Pyrrolo[1,2-a][1,4]diazepine,octahydro
- Albb-010161
- (S)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
- (9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
- SCHEMBL4129569
- PB17655
- P10772
- AS-50632
- 109324-83-6
- DTXSID20546218
- EN300-59745
- CS-0002043
- FT-0679663
- Z916962720
- AKOS005172371
- OCTAHYDRO-PYRROLO[1,2-A][1,4]DIAZEPINE
- 1H-pyrrolo[1,2-a][1,4]diazepine, octahydro-
- STK506256
- MDL： MFCD09832105
- Inchi： 1S/C8H16N2/c1-3-8-7-9-4-2-6-10(8)5-1/h8-9H,1-7H2
- InChI Key： QBNOLQLKVNGFCG-UHFFFAOYSA-N
- SMILES： N12CCCNCC1CCC2

Computed Properties

Exact Mass: 140.13100
Monoisotopic Mass: 140.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 15.3Å²

Experimental Properties

Density: 1.01
Boiling Point: 201.7°Cat760mmHg
Flash Point: 79.9°C
Refractive Index: 1.526
PSA: 15.27000
LogP: 0.71080

octahydro-1H-pyrrolo[1,2-a][1,4]diazepine Security Information

HazardClass：IRRITANT

octahydro-1H-pyrrolo[1,2-a][1,4]diazepine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM197308-5g	Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine	109324-83-6	95%	5g	$711	2021-06-09
abcr	AB403143-250 mg	(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine, 95%; .	109324-83-6	95%	250MG	€183.40	2022-06-10
abcr	AB403143-1 g	(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine, 95%; .	109324-83-6	95%	1g	€289.80	2023-05-18
abcr	AB403143-5 g	(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine, 95%; .	109324-83-6	95%	5g	€1012.20	2023-05-18
Chemenu	CM197308-250mg	Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine	109324-83-6	95%	250mg	$172	2023-11-25
Chemenu	CM197308-1g	Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine	109324-83-6	95%	1g	$463	2023-11-25
Chemenu	CM197308-5g	Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine	109324-83-6	95%	5g	$625	2023-03-07
TRC	O237018-50mg	(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine	109324-83-6		50mg	$ 50.00	2022-06-03
TRC	O237018-100mg	(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine	109324-83-6		100mg	$ 65.00	2022-06-03
TRC	O237018-500mg	(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine	109324-83-6		500mg	$ 135.00	2022-06-03